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Compound of Interest

3-(4-Acetamidophenyl)propanoic
Compound Name: d
aci

Cat. No.: B181343

An In-depth Technical Guide to 3-(4-Acetamidophenyl)propanoic Acid

Executive Summary

This technical guide provides a comprehensive overview of the chemical properties, synthesis,
characterization, and applications of 3-(4-Acetamidophenyl)propanoic acid. As a derivative
of both propanoic acid and the widely-known N-acetyl-p-aminophenol (acetaminophen), this
compound presents a unique scaffold for research and development. Its bifunctional nature,
possessing both a carboxylic acid and an amide group, makes it a versatile building block in
medicinal chemistry and materials science. This document is intended for researchers,
scientists, and drug development professionals, offering field-proven insights and detailed
experimental protocols grounded in authoritative scientific literature.

Core Chemical and Physical Properties

3-(4-Acetamidophenyl)propanoic acid, with the CAS Number 6325-43-5, is a solid organic
compound that integrates the structural features of acetaminophen with a propanoic acid tail.[1]
This structure is significant because it provides two key functional groups for chemical
modification: a terminal carboxylic acid and a stable secondary amide. These features make it
an attractive starting material for creating more complex molecules, including libraries of
compounds for drug discovery screening.

Physicochemical Data Summary
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The fundamental properties of 3-(4-Acetamidophenyl)propanoic acid are summarized below.
These values are critical for designing experimental conditions, including solvent selection for
reactions and purification, as well as for analytical characterization.

Property Value Source
3-(4-

IUPAC Name acetamidophenyl)propanoic Chem-Supply
acid

CAS Number 6325-43-5 [1]

Molecular Formula C11H13NOs [1]

Molecular Weight 207.23 g/mol [1]

Appearance Solid

133-137 °C (for the related

Melting Point ]
amine)

N Soluble in polar organic
Solubility vent N/A
solvents

Synthesis and Purification Protocol

The most direct and common synthesis route for 3-(4-Acetamidophenyl)propanoic acid is
the acetylation of its corresponding primary amine, 3-(4-aminophenyl)propanoic acid. This
reaction is analogous to the industrial synthesis of acetaminophen from p-aminophenol.[2][3]
Acetic anhydride is an ideal acetylating agent for this purpose due to its high reactivity and the
fact that the byproduct, acetic acid, can be easily removed.

Workflow for Synthesis and Purification
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Reaction Setup

1. Dissolve 3-(4-aminophenyl)propanoic acid
in glacial acetic acid

Acetylating Agent
2. Add acetic anhydride dropwise
(Exothermic reaction)

Drive Reaction

3. Heat mixture to 80-90°C
for 2 hours

Stop Reaction

Work-up|& Isolation

4. Cool reaction mixture
in an ice bath

Induce Precipitation
5. Add cold water to precipitate
the crude product

Isolate Solid

6. Filter the solid via
suction filtration

Remove Impurities

Purification & Validation
7. Recrystallize crude product
from an ethanol/water mixture

Remove Solvent
8. Dry the purified crystals
under vacuum

Quiality Control

to confirm identity and purity

[9. Characterize by MP, FT-IR, and NMR]
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6-(4—Acetamidophenyl)\
propanoic acid

Forms Esters Forms Amides Forms Alcohols

Carboxylic Ac1cl Reactions

Esterification Amide Coupllng Reduction to Alcohol
(e.g., with Methanol, H*) (e.g., with an amine, DCC/EDC) (e.g., with LiAlHa4)

Potential Therapeutic Derivatives

Antimicrobial Agents
(e.g., Hydrazones)

Anticancer Agents
(e.g., Thiazole Derivatives)

Anti-inflammatory Prodrugs

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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